Cas no 924855-21-0 (4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride)

• Product Name: 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride
• CAS No: 924855-21-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1077061
• PubChem ID: 20110378
• Update Time: 2025-05-19

4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-one hydrochloride
• EN300-64089
• CHEMBL4593744
• 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-one
• CS-0303102
• 924855-21-0
• 4-amino-1-(3-methoxyphenyl)-2-pyrrolidinone
• Z425867820
• AKOS016346948
• AKOS000303419
• 2-pyrrolidinone, 4-amino-1-(3-methoxyphenyl)-, hydrochloride
• ALBB-016406
• 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride

• MDL： MFCD08690195
• Inchi： 1S/C11H14N2O2/c1-15-10-4-2-3-9(6-10)13-7-8(12)5-11(13)14/h2-4,6,8H,5,7,12H2,1H3
• InChI Key： LADVNPJEFLWQTE-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride

Introduction to 4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride (CAS No. 924855-21-0)

4-Amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 924855-21-0, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidinone class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 4-position and a 3-methoxyphenyl substituent at the 1-position, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-one enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and in vitro studies. This solubility advantage is crucial for drug development, as it facilitates the compound's administration and absorption in biological systems. The methoxy group on the phenyl ring introduces a polar nature to the molecule, which can influence its binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidinone derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer pathways. The 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride (CAS No. 924855-21-0) is being explored as a potential lead compound in these contexts.

In particular, research has focused on understanding how modifications at different positions of the pyrrolidinone core can modulate biological activity. The amino group at the 4-position serves as a hydrogen bond acceptor or donor, which is critical for interactions with biological targets such as proteins and nucleic acids. Meanwhile, the 3-methoxyphenyl group contributes to hydrophobic interactions and can influence the compound's pharmacokinetic profile. These structural elements make 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride a versatile scaffold for further derivatization and optimization.

One of the most exciting areas of research involving this compound is its potential application in oncology. Preclinical studies have shown that pyrrolidinone derivatives can inhibit key enzymes involved in tumor growth and metastasis. For instance, modifications to the amino group have been found to enhance binding affinity to specific protein targets, leading to increased efficacy in inhibiting cancer cell proliferation. The hydrochloride salt form has been particularly useful in these studies due to its improved solubility and stability in biological media.

The role of 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride (CAS No. 924855-21-0) in modulating inflammatory pathways has also been explored. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By targeting inflammatory mediators and signaling pathways, this compound has shown promise in reducing inflammation and alleviating associated symptoms. The methoxy group on the phenyl ring appears to play a significant role in these interactions by influencing binding kinetics and metabolic stability.

Another area of interest is the potential use of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research suggests that pyrrolidinone derivatives can interact with amyloid-beta plaques and tau proteins, which are hallmarks of these conditions. The ability of 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride to modulate these interactions may provide new therapeutic strategies for managing neurodegeneration.

The synthesis of 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride (CAS No. 924855-21-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and hydrochlorination. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

In conclusion, 4-amino-1-(3-methoxy-phenyl)-pyrrolidin-2-onehydrochloride (CAS No. 924855-21-0) represents a promising candidate for further pharmaceutical development. Its unique structural features make it suitable for targeting various disease-related pathways, including cancer, inflammation, and neurodegenerative disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.